Cas no 1807211-55-7 (Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate
• CAS No: 1807211-55-7
• MF: C₁₀H₇ClF₄O₂
• MW: 270.607996225357
• CID: 4958276
• Update Time: 2025-06-26

Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H7ClF4O2/c1-2-17-9(16)6-3-5(10(13,14)15)4-7(12)8(6)11/h3-4H,2H2,1H3
• InChI Key： UGMWOWPEYOJDEM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CC=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate

Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate (CAS No. 1807211-55-7): A Comprehensive Overview

Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate (CAS No. 1807211-55-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of multiple fluorine atoms and a trifluoromethyl group makes it an intriguing candidate for further exploration, particularly in the context of drug design and synthesis.

The molecular structure of Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate consists of a benzoate backbone substituted with a chlorine atom at the 2-position, a fluorine atom at the 3-position, and a trifluoromethyl group at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be leveraged in the design of bioactive compounds. The benzoate moiety is particularly noteworthy, as it is a common pharmacophore in many pharmaceuticals, contributing to both solubility and bioavailability.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into a molecule can significantly alter its pharmacokinetic properties, making it more suitable for therapeutic applications. For instance, the presence of a trifluoromethyl group can increase lipophilicity, while the chlorine atom can serve as a key interaction point with biological receptors.

Current research in the field of medicinal chemistry has highlighted the potential of Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate as a building block for the synthesis of novel compounds. Studies have demonstrated its utility in generating derivatives with enhanced pharmacological activity. For example, modifications at the 2- and 3-positions have been shown to influence receptor binding affinity, while substitutions at the 5-position can modulate metabolic pathways.

The synthesis of Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine and chlorine atoms often necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve these objectives. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical development.

One of the most compelling aspects of Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate is its potential application in the development of antiviral and anticancer agents. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against various viral enzymes and cancer cell proliferation pathways. The unique combination of substituents in its structure allows it to interact with biological targets in ways that conventional non-fluorinated compounds cannot.

The role of computational chemistry in understanding the properties of Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound behaves within biological systems. By simulating interactions with enzymes and receptors, researchers can gain insights into its potential therapeutic applications and optimize its structure for maximum efficacy.

In conclusion, Ethyl 2-chloro-3-fluoro-5-(trifluoromethyl)benzoate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it a valuable asset for chemists and biologists alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.